Cas no 2227885-62-1 (trans-2-(2-ethylphenyl)cyclopropan-1-amine hydrochloride)

• Product Name: trans-2-(2-ethylphenyl)cyclopropan-1-amine hydrochloride
• CAS No: 2227885-62-1
• MF: C₁₁H₁₆ClN
• MW: 197.7
• CID: 4789169
• PubChem ID: 94423440
• Update Time: 2025-06-06

trans-2-(2-ethylphenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(2-Ethylphenyl)cyclopropan-1-amine hydrochloride
• CID 155906062
• trans-2-(2-ethylphenyl)cyclopropan-1-amine hydrochloride
• Cyclopropanamine, 2-(2-ethylphenyl)-, (1R,2S)-
• rac-(1R,2S)-2-(2-ethylphenyl)cyclopropan-1-amine
• 2227885-62-1
• starbld0011930

• Inchi： 1S/C11H15N.ClH/c1-2-8-5-3-4-6-9(8)10-7-11(10)12;/h3-6,10-11H,2,7,12H2,1H3;1H/t10-,11+;/m0./s1
• InChI Key： PRKYOYIAGMYHGL-VZXYPILPSA-N
• SMILES： Cl.N[C@@H]1C[C@H]1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 248.5±29.0 °C(Predicted)
• pka: 8.24±0.20(Predicted)